Cas no 28671-28-5 (H-Leu-Gly-Nh2 Hbr)

• Product Name: H-Leu-Gly-Nh2 Hbr
• CAS No: 28671-28-5
• MF: C₈H₁₈BrN₃O₂
• MW: 268.151421070099
• MDL: MFCD00190943
• CID: 253500
• PubChem ID: 74787739
• Update Time: 2025-05-21

H-Leu-Gly-Nh2 Hbr Chemical and Physical Properties

Names and Identifiers

• Glycinamide,L-leucyl-, monohydrobromide (9CI)
• H-Leu-Gly-NH₂ · HBr
• H-LEU-GLY-NH2 HBR
• H-Leu-Gly-NH2·HBr
• Leu-Gly-NH2·HBr
• H-Leu-Gly-NH2
• H-LEU-GLY-NH2.HBR
• L-LEUCYLGLYCINE AMIDE HYDROBROMIDE
• N-DL-Leucyl-glycin-amid,Hydrobromid
• N-DL-leucyl-glycine amide,hydrobromide
• H-LEU-GLY-NH2HBR
• 28671-28-5
• (2S)-2-amino-N-(2-amino-2-oxoethyl)-4-methylpentanamide;hydrobromide
• CS-0450479
• (2S)-2-AMINO-N-(CARBAMOYLMETHYL)-4-METHYLPENTANAMIDE HYDROBROMIDE
• (S)-2-Amino-N-(2-amino-2-oxoethyl)-4-methylpentanamide hydrobromide
• MFCD00190943
• Glycinamide, L-leucyl-, monohydrobromide (9CI)
• G85270
• Leu-Gly-NH2 HBr
• H-Leu-Gly-Nh2 Hbr

• MDL： MFCD00190943
• Inchi： 1S/C8H17N3O2.BrH/c1-5(2)3-6(9)8(13)11-4-7(10)12;/h5-6H,3-4,9H2,1-2H3,(H2,10,12)(H,11,13);1H/t6-;/m0./s1
• InChI Key： WEMUUFFBNPLQMW-RGMNGODLSA-N
• SMILES： Br.O=C([C@H](CC(C)C)N)NCC(N)=O

Computed Properties

• Exact Mass: 267.05800
• Monoisotopic Mass: 267.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.2A^2

Experimental Properties

• PSA: 98.21000
• LogP: 1.71090

H-Leu-Gly-Nh2 Hbr Security Information

• Storage Condition：-15°C

Additional information on H-Leu-Gly-Nh2 Hbr

H-Leu-Gly-NH2 HBr (CAS No. 28671-28-5): A Comprehensive Overview

H-Leu-Gly-NH2 HBr, also known by its CAS registry number 28671-28-5, is a peptide derivative that has garnered significant attention in the fields of pharmacology and biochemistry. This compound, composed of the amino acids leucine (Leu) and glycine (Gly), linked by an amide bond and terminated with an NH2 group, has been extensively studied for its potential applications in drug development and therapeutic interventions. The bromide salt form (HBr) of this peptide further enhances its solubility and stability, making it a valuable tool in research and development.

Recent advancements in peptide chemistry have highlighted the importance of H-Leu-Gly-NH2 HBr in understanding the structural and functional properties of peptides. Researchers have utilized this compound to investigate the relationship between peptide sequence, conformation, and biological activity. For instance, studies have demonstrated that the Leu-Gly dipeptide sequence plays a critical role in modulating membrane interactions, which is essential for designing peptides with membrane-targeting capabilities. These findings have implications for the development of antimicrobial agents, drug delivery systems, and sensors.

The synthesis of H-Leu-Gly-NH2 HBr involves a multi-step process that ensures high purity and consistency. The use of advanced chromatographic techniques, such as high-performance liquid chromatography (HPLC), has enabled researchers to isolate and characterize this compound with precision. Furthermore, the characterization of CAS No. 28671-28-5 using spectroscopic methods, including nuclear magnetic resonance (NMR) and mass spectrometry (MS), has provided insights into its molecular structure and stability under various conditions.

One of the most promising applications of H-Leu-Gly-NH2 HBr lies in its potential as a building block for larger peptide molecules. By incorporating this dipeptide into longer sequences, scientists can explore novel therapeutic agents with enhanced bioavailability and efficacy. For example, recent studies have focused on the use of Leu-Gly motifs in designing peptides that mimic natural signaling molecules, such as hormones and neurotransmitters. These efforts have led to the identification of lead compounds with potential applications in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease.

In addition to its role in peptide synthesis, H-Leu-Gly-NH2 HBr has been utilized as a model system for studying peptide aggregation and amyloid formation. Amyloid fibrils are associated with several degenerative diseases, including Huntington's disease and type 2 diabetes. By investigating the aggregation behavior of CAS No. 28671-28-5, researchers have gained valuable insights into the mechanisms underlying amyloid formation. These studies have paved the way for the development of inhibitors that can prevent or reverse amyloid deposition, offering new hope for patients suffering from these debilitating conditions.

The pharmacokinetic properties of H-Leu-Gly-NH2 HBr have also been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies in animal models have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its ability to cross biological barriers, such as the blood-brain barrier (BBB), makes it an attractive candidate for delivering therapeutic agents to target tissues with high precision.

Moreover, the use of CAS No. 28671-28-5 in combinatorial chemistry has opened new avenues for drug discovery. By employing high-throughput screening techniques, researchers can rapidly assess the biological activity of libraries containing Leu-Gly derivatives. This approach has significantly accelerated the identification of lead compounds with desirable pharmacological properties.

In conclusion, H-Leu-Gly-NH2 HBr (CAS No. 28671-28-5) is a versatile compound with immense potential in various areas of biomedical research. Its unique structural features, coupled with advancements in synthetic and analytical techniques, have positioned it as a valuable tool for developing innovative therapies and diagnostic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of peptide-based medicine.